57-68-1

Sulfamethazine

In Stock

• CAS RN:
• 57-68-1

• Formula:
• C12H14N4O2S

• InChI:
• InChI=1S/C12H14N4O2S/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,15,16)

• InChIKey:
• XHSRRHQRYQKCGA-UHFFFAOYSA-N

• Sulfamethazine is an antibacterial sulfonamide. Like other sulfonamides, sulfamethazine is bacteriostatic, competitively inhibiting dihydropteroate synthase to block folate synthesis and inhibit growth and multiplication. Sulfamethazine is metabolized by cytochrome P450 isoforms and arylamine N-acetyltransferase 2 in a sex-dependent manner.
  Chemical structure: sulfonamide
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Sulfamethazine is a sulfonamide antibiotic used in the lifestock industry.
  Sulfamethazine is a sulfonamide consisting of pyrimidine with methyl substituents at the 4- and 6-positions and a 4-aminobenzenesulfonamido group at the 2-position. It has a role as an antiinfective agent, a carc...

Bis(4-fluorophenyl)methane

In Stock

• CAS RN:
• 457-68-1

• Formula:
• C13H10F2

• InChI:
• InChI=1S/C13H10F2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9H2

• InChIKey:
• DXQVFHQUHOFROC-UHFFFAOYSA-N

• Bis(4-fluorophenyl)methane is a useful research compound. Its molecular formula is C13H10F2 and its molecular weight is 204.21 g/mol. The purity is usually 95%.

2,2,2-trichloro-1-[4-(4-methylbenzoyl)-1H-pyrrol-2-yl]-1-ethanone

In Stock

• CAS RN:
• 453557-68-1

• Formula:
• C14H10Cl3NO2

• InChI:
• InChI=1S/C14H10Cl3NO2/c1-8-2-4-9(5-3-8)12(19)10-6-11(18-7-10)13(20)14(15,16)17/h2-7,18H,1H3

• InChIKey:
• DKPAGTOVPWUQEJ-UHFFFAOYSA-N

• 2,2,2-trichloro-1-[4-(4-methylbenzoyl)-1H-pyrrol-2-yl]-1-ethanone is a useful research compound. Its molecular formula is C14H10Cl3NO2 and its molecular weight is 330.59. The purity is usually 95%.

3-Carboethoxy-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898757-68-1

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-2-28-23(27)21-5-3-4-20(16-21)22(26)19-8-6-18(7-9-19)17-25-12-10-24(11-13-25)29-14-15-30-24/h3-9,16H,2,10-15,17H2,1H3

• InChIKey:
• AIYXQEPMYOPOQA-UHFFFAOYSA-N

• 3-Carboethoxy-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

tert-Butyl 3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

In Stock

• CAS RN:
• 144657-68-1

• Formula:
• C13H15ClN2O2

• InChI:
• InChI=1S/C13H15ClN2O2/c1-13(2,3)18-12(17)16-8-9(7-14)10-5-4-6-15-11(10)16/h4-6,8H,7H2,1-3H3

• InChIKey:
• QNZOXNXWZZILHS-UHFFFAOYSA-N

• Tert-Butyl 3-(chloromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate is a useful research compound. Its molecular formula is C13H15ClN2O2 and its molecular weight is 266.72 g/mol. The purity is usually 95%.